H1Receptor
  • Dexbrompheniramine
    Dexbrompheniramine
    • Cat. No.:
    • B094561
    • CAS No.:
    • 132-21-8
    • Molecular Formula:
    • C16H19BrN2
    • Molecular Weight:
    • 319.24 g/mol
    Description
    Dexbrompheniramine is the (pharmacologically active) (S)-(+)-enantiomer of brompheniramine. A histamine H1 receptor antagonist, it is used (commonly as its maleate salt) for the symptomatic relief of allergic co...
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  • Fexofenadine hydrochloride
    Fexofenadine hydrochloride
    • Cat. No.:
    • B162134
    • CAS No.:
    • 138452-21-8
    • Molecular Formula:
    • C32H40ClNO4
    • Molecular Weight:
    • 538.1 g/mol
    Description
    Fexofenadine Hydrochloride is the hydrochloride salt form of fexofenadine, a carboxylated metabolic derivative of terfenadine and second generation, long-lasting selective histamine H1 receptor antagonist, with ...
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  • Hsr609
    Hsr609
    • Cat. No.:
    • B1225568
    • CAS No.:
    • 188199-97-5
    • Molecular Formula:
    • C21H25FN2O5
    • Molecular Weight:
    • 404.4 g/mol
    Description
    structure in first source
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  • (-)-Brompheniramine
    (-)-Brompheniramine
    • Cat. No.:
    • B1667935
    • CAS No.:
    • 32656-44-3
    • Molecular Formula:
    • C16H19BrN2
    • Molecular Weight:
    • 319.24 g/mol
    Description
    Brompheniramine, (R)- is an antihistamine drug of the propylamine (alkylamine) class. It is readily available over the counter and is indicated for the treatment of the symptoms of the common cold and allergic r...
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  • Epinastine Hydrochloride
    Epinastine Hydrochloride
    • Cat. No.:
    • B1671496
    • CAS No.:
    • 108929-04-0
    • Molecular Formula:
    • C16H16ClN3
    • Molecular Weight:
    • 285.77 g/mol
    Description
    Epinastine Hydrochloride is an histamine H1 receptor antagonist without sedative activity. Epinastine hydrochloride blocks the histamine H1 receptor and inhibits the release of histamine from mast cells. This pr...
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  • Levocetirizine Dihydrochloride
    Levocetirizine Dihydrochloride
    • Cat. No.:
    • B1675097
    • CAS No.:
    • 130018-87-0
    • Molecular Formula:
    • C21H27Cl3N2O3
    • Molecular Weight:
    • 461.8 g/mol
    Description
    Levocetirizine Dihydrochloride is the dihydrochloride salt form of the active levorotatory enantiomer of cetirizine, levocetirizine;  a third generation, non-sedating, selective histamine H1 receptor antago...
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  • Alcaftadine
    Alcaftadine
    • Cat. No.:
    • B1684316
    • CAS No.:
    • 147084-10-4
    • Molecular Formula:
    • C19H21N3O
    • Molecular Weight:
    • 307.4 g/mol
    Description
    Alcaftadine is an imidazobenzazepine that is 6,11-dihydro-5H-imidazo[2,1-b][3]benzazepine substituted at position 3 by a formyl group and at position 11 by a 1-methylpiperidin-4-ylidene group. An antihistamine u...
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  • HY-078020
    HY-078020
    • Cat. No.:
    • B12371812
    • CAS No.:
    • Molecular Formula:
    • C32H35ClN2O2
    • Molecular Weight:
    • 515.1 g/mol
    Description
    HY-078020 is a useful research compound. Its molecular formula is C32H35ClN2O2 and its molecular weight is 515.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HY-078020 suitable for many r...
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  • UNC9994
    UNC9994
    • Cat. No.:
    • B15612239
    • CAS No.:
    • Molecular Formula:
    • C21H22Cl2N2OS
    • Molecular Weight:
    • 421.4 g/mol
    Description
    UNC9994 is a useful research compound. Its molecular formula is C21H22Cl2N2OS and its molecular weight is 421.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality UNC9994 suitable for many rese...
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  • Diphenylpyraline
    Diphenylpyraline
    • Cat. No.:
    • B15613785
    • CAS No.:
    • 132-18-3; 147-20-6
    • Molecular Formula:
    • C19H23NO
    • Molecular Weight:
    • 281.4 g/mol
    Description
    Diphenylpyraline is a member of the class of piperidines that is the benzhydryl ether derivative of 1-methyl-4-hydroxypiperidine. A sedating antihistamine, it is used as the hydrochloride for the symptomatic rel...
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